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Compound of Interest

Compound Name: Indium(III) chloride tetrahydrate

Cat. No.: B1582226 Get Quote

The proper disposal of Indium(III) chloride tetrahydrate is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. This substance is classified

as hazardous, and its disposal must adhere to strict regulatory guidelines. This guide provides

essential information on the safe handling and disposal of Indium(III) chloride tetrahydrate for

researchers, scientists, and drug development professionals.

Key Safety and Hazard Information
Indium(III) chloride tetrahydrate poses several health and environmental risks. It is crucial to

be aware of these hazards before handling the substance.
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Hazard Classification Description GHS Pictogram

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.[1][2][3]
Corrosion

Germ Cell Mutagenicity
Suspected of causing genetic

defects.[4]
Health Hazard

Carcinogenicity
Suspected of causing cancer.

[4]
Health Hazard

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[4]
Health Hazard

Specific Target Organ Toxicity

(Single Exposure)

Causes damage to organs

(lungs).[4]
Health Hazard

Hazardous to the Aquatic

Environment

Harmful to aquatic life with

long-lasting effects.[3]
None

Experimental Protocols: Waste Disposal Procedure
The disposal of Indium(III) chloride tetrahydrate must be carried out in a controlled manner,

following all institutional and regulatory protocols.

1. Personal Protective Equipment (PPE): Before handling Indium(III) chloride tetrahydrate for

disposal, ensure you are wearing the appropriate PPE to prevent exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Chemical safety goggles and a face shield.[1][2]

Body Protection: A lab coat or chemical-resistant apron and closed-toe shoes.[1][2]

Respiratory Protection: If there is a risk of dust formation, use a full-face particle respirator.[2]

[3]

2. Waste Segregation and Collection:

Original Containers: Whenever possible, leave the chemical in its original container.
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Waste Labeling: Clearly label the waste container with the chemical name ("Indium(III)
chloride tetrahydrate") and appropriate hazard symbols.

No Mixing: Do not mix Indium(III) chloride tetrahydrate waste with other waste streams.

Collection: For spills, carefully sweep up the solid material, avoiding dust formation, and

place it into a suitable, closed, and properly labeled container for disposal.[2][5]

3. Storage of Waste:

Secure Area: Store waste containers in a designated, locked-up, and well-ventilated area,

accessible only to authorized personnel.

Container Integrity: Ensure the waste container is tightly closed to prevent leaks and

moisture contact, as the substance is hygroscopic.[5]

4. Final Disposal:

Approved Waste Disposal Plant: The ultimate disposal method is to send the waste to an

approved waste disposal plant.[3][4][5]

Regulatory Compliance: Disposal must be in accordance with all applicable local, regional,

and national laws and regulations.[4][5] Chemical waste generators are responsible for

correctly classifying the waste.[5]

Environmental Protection: Do not release the substance into the environment.[3] Prevent it

from entering drains, surface water, or groundwater.[3][5][6]

Transportation for Disposal
If the waste needs to be transported for disposal, it must be done in compliance with

transportation regulations.
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Transportation
Regulation

UN Number
Proper
Shipping
Name

Hazard Class Packing Group

IATA-DGR /

IMDG-Code
UN 3260

Corrosive solid,

acidic, inorganic,

n.o.s. (indium(III)

chloride)

8 III

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Indium(III) chloride tetrahydrate.
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Indium(III) Chloride Tetrahydrate Disposal Workflow
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Consult Institutional and 
 Local Regulations
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Ensure proper transportation 
 documentation

Dispose of at an approved 
 waste disposal plant
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Caption: Disposal workflow for Indium(III) chloride tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

